Cas no 30096-96-9 (Ethanaminium,N,N,N-trimethyl-2-(4-nitrophenoxy)-, iodide (1:1))

• Product Name: Ethanaminium,N,N,N-trimethyl-2-(4-nitrophenoxy)-, iodide (1:1)
• CAS No: 30096-96-9
• MF: C₁₁H₁₇IN₂O₃
• MW: 352.168755292892
• CID: 322041
• PubChem ID: 24193650
• Update Time: 2025-04-19

Ethanaminium,N,N,N-trimethyl-2-(4-nitrophenoxy)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-(4-nitrophenoxy)-, iodide (1:1)
• trimethyl-[2-(4-nitrophenoxy)ethyl]azanium,iodide
• NSC154945
• NSC-154945
• 30096-96-9
• N,N,N-Trimethyl-2-(4-nitrophenoxy)ethan-1-aminium iodide
• DTXSID90638391

• Inchi： 1S/C11H17N2O3.HI/c1-13(2,3)8-9-16-11-6-4-10(5-7-11)12(14)15;/h4-7H,8-9H2,1-3H3;1H/q+1;/p-1
• InChI Key： QXCPQHZQDDTQIA-UHFFFAOYSA-M
• SMILES： [I-].O(C1C=CC(=CC=1)[N+](=O)[O-])CC[N+](C)(C)C

Computed Properties

• Exact Mass: 225.12401
• Monoisotopic Mass: 352.02839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37
• LogP: -0.79300